Suitable potentiometric enzyme sensors for urea and creatinine
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9901500827
Abstract
Enzyme sensors for urea and creatinine were developed by coupling an ammonia gas-diffusion electrode with triacetate cellulose membranes entrapping urease or creatinine deiminase enzymes. Satisfactory results were obtained by using these sensors both in standard solutions and in authentic biological matrices.
Recommended Literature
- [1] Wide-spread and systematic errors in the analysis of soils for polychlorinated biphenyls. Part 1. A review of inter-laboratory studies
- [2] Extraction of actinides by tertiary amines in room temperature ionic liquids: evidence for anion exchange as a major process at high acidity and impact of acid nature†
- [3] Characterization of inhalation exposure to gaseous elemental mercury during artisanal gold mining and e-waste recycling through combined stationary and personal passive sampling†
- [4] EBSD measurements of phlogopite glass ceramics
- [5] Dimeric and monomeric forms of manganese N-confused porphyrin
- [6] Comparison of principal components regression, partial least squares regression, multi-block partial least squares regression, and serial partial least squares regression algorithms for the analysis of Fe in iron ore using LIBS
- [7] Stereodifferentiation and base-pair selectivity in the binding of Δ and Λ cationic lanthanide complexes to [(CG)6]2, [(AT)6]2 and CT-DNA
- [8] Structural resolution of carbohydrate positional and structural isomers based on gas-phase ion mobility-mass spectrometry†‡
- [9] Electrochemical response of agar ionogels towards glucose detection
- [10] Apparatus, etc.
